Cas no 1179950-73-2 ((4-Chloro-2-fluorobenzyl)-isobutylamine)

• Product Name: (4-Chloro-2-fluorobenzyl)-isobutylamine
• CAS No: 1179950-73-2
• MF: C₁₁H₁₅ClFN
• MW: 215.694905519485
• CID: 5525481
• Update Time: 2025-05-20

(4-Chloro-2-fluorobenzyl)-isobutylamine Chemical and Physical Properties

Names and Identifiers

• (4-Chloro-2-fluorobenzyl)-isobutylamine

• Inchi： 1S/C11H15ClFN/c1-8(2)6-14-7-9-3-4-10(12)5-11(9)13/h3-5,8,14H,6-7H2,1-2H3
• InChI Key： VMVTVORWHXNYCG-UHFFFAOYSA-N
• SMILES： C1(CNCC(C)C)=CC=C(Cl)C=C1F

Experimental Properties

• Color/Form: NA

(4-Chloro-2-fluorobenzyl)-isobutylamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on (4-Chloro-2-fluorobenzyl)-isobutylamine

(4-Chloro-2-fluorobenzyl)-isobutylamine: A Comprehensive Overview

(4-Chloro-2-fluorobenzyl)-isobutylamine, identified by the CAS number 1179950-73-2, is a versatile organic compound with significant applications in various fields, particularly in pharmaceuticals and materials science. This compound is characterized by its unique structure, which combines a benzyl group substituted with chlorine and fluorine atoms at specific positions with an isobutylamine moiety. The presence of these substituents imparts distinctive chemical properties, making it a valuable compound in both academic research and industrial applications.

The synthesis of (4-Chloro-2-fluorobenzyl)-isobutylamine involves a multi-step process that typically begins with the preparation of the substituted benzyl chloride or bromide. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and minimizing environmental impact. Researchers have also explored alternative routes, such as using microwave-assisted synthesis, which has shown promising results in terms of reaction yield and selectivity.

In terms of chemical properties, this compound exhibits a melting point of approximately 68°C and a boiling point around 165°C under standard conditions. Its solubility in common organic solvents like dichloromethane and ethyl acetate makes it suitable for various organic reactions. The compound's stability under different pH conditions has been extensively studied, revealing its resistance to hydrolysis under neutral and mildly acidic conditions.

The application of (4-Chloro-2-fluorobenzyl)-isobutylamine in drug discovery has garnered significant attention due to its potential as a lead compound for developing new pharmaceutical agents. Recent studies have demonstrated its ability to modulate key enzymes involved in neurodegenerative diseases, such as acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE). Preclinical trials have shown promising results, indicating its potential as a therapeutic agent for Alzheimer's disease.

Beyond pharmaceutical applications, this compound has found utility in materials science, particularly in the development of advanced polymers and coatings. Its ability to act as a cross-linking agent has led to its use in creating high-performance materials with enhanced mechanical properties. Recent research has focused on optimizing its reactivity under different conditions to improve the durability of these materials.

The environmental impact of (4-Chloro-2-fluorobenzyl)-isobutylamine has also been a topic of interest. Studies have shown that it undergoes biodegradation under aerobic conditions, with complete mineralization occurring within 30 days. This makes it a more eco-friendly alternative compared to other similar compounds that persist longer in the environment.

In conclusion, (4-Chloro-2-fluorobenzyl)-isobutylamine is a multifaceted compound with diverse applications across various industries. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in both academic research and industrial development.